Cas no 21951-33-7 (1H-Pyrazole-3-carboxylicacid, 5-hydroxy-1-(4-sulfophenyl)-)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 5-hydroxy-1-(4-sulfophenyl)-
• CAS No: 21951-33-7
• MF: C₁₀H₈N₂O₆S
• MW: 284.245321273804
• CID: 268649
• PubChem ID: 89113
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylicacid, 5-hydroxy-1-(4-sulfophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-hydroxy-1-(4-sulfophenyl)-
• 5-Hydroxy-1-(4-sulphophenyl)-1H-pyrazole-3-carboxylic acid
• 5-oxo-1-(4-sulfophenyl)-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• AKOS015896122
• 21951-33-7
• AMY294
• SCHEMBL1413160
• NS00027002
• 5-hydroxy-1-(4-sulfophenyl)-1H-pyrazole-3-carboxylic acid
• 3-oxo-2-(4-sulfophenyl)-1H-pyrazole-5-carboxylic acid
• DTXSID5066742
• GS-3439
• W-108542
• FWCFCFWLTZFWFS-UHFFFAOYSA-N
• SCHEMBL67421
• 51307-71-2
• AKOS022507547
• EINECS 244-677-2
• BDBM50348094
• 5-hydroxy-1-(4-sulfophenyl)pyrazole-3-carboxylic acid
• 5-oxo-1-(p-sulfophenyl)-2-pyrazoline-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)-

• Inchi： 1S/C10H8N2O6S/c13-9-5-8(10(14)15)11-12(9)6-1-3-7(4-2-6)19(16,17)18/h1-5,11H,(H,14,15)(H,16,17,18)
• InChI Key： UCJKAZZVJXOLRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C=C(C(=O)O)N1)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 284.01034
• Monoisotopic Mass: 284.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.745
• Refractive Index: 1.694
• PSA: 129.72